Cas no 2171788-49-9 (5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane)

• Product Name: 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane
• CAS No: 2171788-49-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5810309
• PubChem ID: 165840152
• Update Time: 2025-07-20

5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 5-propyl-1,9-dioxa-4-azaspiro[5.5]undecane
• 2171788-49-9
• EN300-1641271
• 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C11H21NO2/c1-2-3-10-11(14-9-6-12-10)4-7-13-8-5-11/h10,12H,2-9H2,1H3
• InChI Key： XZHPKKBAGYCUHT-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC)C21CCOCC2

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane

Introduction to 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171788-49-9)

5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2171788-49-9, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This spirocyclic ether azine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug design and molecular recognition. The compound’s architecture, featuring a propyl substituent and a spirocyclic linkage between an azine ring and an oxygenated decane backbone, positions it as a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane is characterized by its rigid spirocyclic core, which contributes to its stability and versatility in chemical transformations. The presence of both oxygen and nitrogen heteroatoms within the molecule suggests potential interactions with biological targets, making it an attractive scaffold for developing novel therapeutic agents. Recent advancements in computational chemistry have enabled the prediction of its pharmacokinetic properties, indicating favorable solubility and metabolic stability, which are critical factors for drug development.

In the context of contemporary pharmaceutical research, 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have demonstrated that spirocyclic compounds often exhibit enhanced binding affinity due to their constrained conformations, which can improve drug-target interactions. The azaspiro structure, in particular, has been associated with bioactive molecules that target neurological and cardiovascular diseases. Preliminary experiments have shown promising results in inhibiting certain enzymes implicated in inflammation and oxidative stress, highlighting the compound’s therapeutic potential.

The synthesis of 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane presents unique challenges due to the complexity of its spirocyclic framework. However, recent methodologies involving transition-metal-catalyzed reactions have streamlined the construction of such molecules, enabling more efficient access to this class of compounds. These advances have facilitated the preparation of derivatives with modified substituents, allowing researchers to fine-tune the bioactivity of the parent structure. For instance, functionalization at the propyl group has been explored to enhance solubility and target specificity.

From a computational perspective, molecular modeling studies have provided valuable insights into the binding mode of 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane with potential biological targets. The rigid spirocyclic core is predicted to form stable interactions with aromatic residues in protein binding pockets, while the oxygenated moiety may engage in hydrogen bonding or hydrophobic interactions. These findings have guided the design of more potent analogs by identifying key structural features that contribute to bioactivity. Furthermore, virtual screening techniques have been employed to identify lead compounds for further experimental validation.

The pharmacological profile of 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane is being further elucidated through in vitro and in vivo studies. Initial toxicity assessments have revealed low systemic toxicity at tested doses, suggesting a favorable safety profile for future clinical applications. Additionally, pharmacokinetic studies indicate moderate oral bioavailability and prolonged half-life, which are desirable attributes for a therapeutic agent. These findings support the continued development of this compound as a potential drug candidate.

Future directions in the research of 5-Propyl-1,9-dioxa-4-azaspiro[5.5]undecane include exploring its role in complex biological pathways and investigating its interactions with multiple targets simultaneously. The spirocyclic scaffold offers a versatile platform for designing molecules with dual or multi-target activity, which could be particularly beneficial in treating multifactorial diseases such as cancer or neurodegenerative disorders. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic outcomes.

In summary, 5 Propyl 1 9 dioxa 4 azaspiro[55]undecane (CAS No 2171788 49 9) represents a compelling compound with significant potential in medicinal chemistry Its unique structural features bioactivity modulation capabilities and favorable pharmacokinetic properties make it a valuable asset for ongoing research efforts As advancements continue this molecule is poised to contribute to the development of novel treatments addressing critical unmet medical needs